bengamide E
bengamide E
Brand Name:
Vulcanchem
CAS No.:
118477-03-5
VCID:
VC0055917
InChI:
InChI=1S/C17H30N2O6/c1-10(2)7-8-12(20)13(21)14(22)15(25-3)17(24)19-11-6-4-5-9-18-16(11)23/h7-8,10-15,20-22H,4-6,9H2,1-3H3,(H,18,23)(H,19,24)/b8-7+/t11-,12+,13-,14+,15+/m0/s1
SMILES:
CC(C)C=CC(C(C(C(C(=O)NC1CCCCNC1=O)OC)O)O)O
Molecular Formula:
C17H30N2O6
Molecular Weight:
358.4 g/mol
bengamide E
CAS No.: 118477-03-5
Main Products
VCID: VC0055917
Molecular Formula: C17H30N2O6
Molecular Weight: 358.4 g/mol
| CAS No. | 118477-03-5 |
|---|---|
| Product Name | bengamide E |
| Molecular Formula | C17H30N2O6 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | (E,2R,3R,4S,5R)-3,4,5-trihydroxy-2-methoxy-8-methyl-N-[(3S)-2-oxoazepan-3-yl]non-6-enamide |
| Standard InChI | InChI=1S/C17H30N2O6/c1-10(2)7-8-12(20)13(21)14(22)15(25-3)17(24)19-11-6-4-5-9-18-16(11)23/h7-8,10-15,20-22H,4-6,9H2,1-3H3,(H,18,23)(H,19,24)/b8-7+/t11-,12+,13-,14+,15+/m0/s1 |
| Standard InChIKey | QBOZJYBWSKZELU-XMBAGFDESA-N |
| Isomeric SMILES | CC(C)/C=C/[C@H]([C@@H]([C@H]([C@H](C(=O)N[C@H]1CCCCNC1=O)OC)O)O)O |
| SMILES | CC(C)C=CC(C(C(C(C(=O)NC1CCCCNC1=O)OC)O)O)O |
| Canonical SMILES | CC(C)C=CC(C(C(C(C(=O)NC1CCCCNC1=O)OC)O)O)O |
| Synonyms | bengamide E |
| PubChem Compound | 6444155 |
| Last Modified | Nov 11 2021 |
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